Cas no 642-17-1 (Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-)

Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- structure

642-17-1 structure

Product Name:Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-

CAS No:642-17-1

Molecular Formula:C₂₁H₂₄N₂O₃

Molecular Weight:352.42686

CID:515248

PubChem ID:1268096

Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- Properties

Names and Identifiers

- Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-
- Akuammigine
- Methyl 4-oxopentanoate
- 1-(2,4-dihydroxy-phenyl)-ethanone
- 1,3-(dihydroxy)-4-acetylbenzene
- 2',4'-dihydroxyacetophenone
- 4-Acetoresorcinol
- 4-ACETYLRESORCINOL
- AKOS 90593
- b-Resacetophenone
- HyMechroMone
- RESACETOPHENONE
- reserpiline
- Resoacetophenone
- [ "" ]
- PDSP1_001665
- (7aS,8S,11aS,12aR)-8-Methyl-5,6,7a,8,11a,12,12a,13-octahydro-7H-9-oxa-6a,13-diaza-indeno[2,1-a]anthracene-11-carboxylic acid methyl ester
- 4H-Indolo(2,3-a)pyrano(3,4-g)quinolizine-1-carboxylic acid, 4a,5,7,8,13,13b,14,14a-octahydro-4-methyl-, methyl ester, (4S,4aS,13bR,14aS)-
- Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester, (3beta,19alpha,20alpha)-
- methyl (3beta,19alpha,20alpha)-19-methyl-16,17-didehydro-18-oxayohimban-16-carboxylate
- CS-0023407
- HY-N2833
- Q27252310
- SCHEMBL563799
- OXAYOHIMBAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-19-METHYL-, METHYL ESTER, (3.BETA.,19.ALPHA.,20.ALPHA.)-
- 642-17-1
- BDBM50030622
- UNII-1E21YYE0UM
- FS-9280
- 1E21YYE0UM
- CHEMBL122404
- DTXSID001318228
- CHEBI:141878
- AKOS032948886
- methyl (1R,15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate
- DA-50297
- (3beta,20alpha)-16,17-Didehydro-19alpha-methyl-18-oxayohimban-16-carboxylic acid methyl ester
- GRTOGORTSDXSFK-BMYCAMMWSA-N
- +Expand
- InChIKey： GRTOGORTSDXSFK-BMYCAMMWSA-N
- Inchi： InChI=1S/C21H24N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15-,16-,19+/m0/s1
- SMILES： COC(C1=CO[C@H]([C@]2([C@@]1(C[C@@]3(C4=C(C5=CC=CC=C5N4)CCN3C2)[H])[H])[H])C)=O

Computed Properties

Exact Mass: 352.17869263g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 352.17869263g/mol
Heavy Atom Count: 26
Complexity: 606
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 54.6Å²

Experimental Properties

Color/Form: Powder

Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG74774-5mg	Akuammigine	642-17-1	98% by HPLC	5mg	$725.00	2024-04-19
TargetMol Chemicals	TN3368-5 mg	Akuammigine	642-17-1	98%	5mg	￥ 3,330
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A45150-5mg	Methyl 4-oxopentanoate	642-17-1	,HPLC≥96.5%	5mg	¥4800.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3368-1 mg	Akuammigine	642-17-1		1mg	￥2435.00	2022-04-26

Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- Suppliers

SHANGHAI TAUTO BIOTECH CO., LTD.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- Related Literature

1. 715. Akuamma alkaloids. Part VI. The reactions of picraline

A. Z. Britten,G. F. Smith J. Chem. Soc. 1963 3850
2. The alkaloids of picralima nitida, Stapf, Th. and H. Durand. Part II. Some investigations concerning the structure of pseudoakuammigine

Robert Robinson,A. F. Thomas J. Chem. Soc. 1954 3522
3. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids

Majid M. Heravi,Zahra Amiri,Kosar Kafshdarzadeh,Vahideh Zadsirjan RSC Adv. 2021 11 33540
4. ‘One-pot’ biomimetic synthesis of 19β-heteroyohimbine alkaloids

Richard T. Brown,John Leonard,Stephen K. Sleigh J. Chem. Soc. Chem. Commun. 1977 636
5. 415. The alkaloids of Picralima Klaineana, pierre. Part II

Thomas A. Henry J. Chem. Soc. 1932 2759
6. The indole alkaloids excluding harmine and strychnine

J. E. Saxton Q. Rev. Chem. Soc. 1956 10 108
7. The alkaloids of picralima nitida, Stapf, Th. and H. Durand. Part I. The structure of alkuammigine

Robert Robinson,A. F. Thomas J. Chem. Soc. 1954 3479
8. Simple indole alkaloids and those with a nonrearranged monoterpenoid unit

Minoru Ishikura,Koji Yamada,Takumi Abe Nat. Prod. Rep. 2010 27 1630
9. 53. Akuamma alkaloids. Part V. Akuammine and ψ-akuammigine

J. A. Joule,G. F. Smith J. Chem. Soc. 1962 312
10. The uniqueness and therapeutic value of natural products from West African medicinal plants. Part I: uniqueness and chemotaxonomy

Fidele Ntie-Kang,Lydia L. Lifongo,Conrad V. Simoben,Smith B. Babiaka,Wolfgang Sippl,Luc Meva'a Mbaze RSC Adv. 2014 4 28728

Related Categories

Natural Products and Extracts Plant Extracts Plant based Picralima nitida

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